Cas no 3269-90-7 (3-Cyclohexene-1-ethanol,4-methyl-b-methylene-)

3-Cyclohexene-1-ethanol,4-methyl-b-methylene- structure
3269-90-7 structure
Product Name:3-Cyclohexene-1-ethanol,4-methyl-b-methylene-
CAS No:3269-90-7
MF:C10H16O
MW:152.233443260193
CID:295304
Update Time:2025-04-19

3-Cyclohexene-1-ethanol,4-methyl-b-methylene- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexene-1-ethanol,4-methyl-b-methylene-
    • 2-(4-methylcyclohex-3-en-1-yl)prop-2-en-1-ol
    • 1,8-menthadien-9-ol
    • 1,8-p-Menthadien-9-ol
    • 4-methyl-&#946
    • Limonene-10-ol
    • -methylenecyclohex-3-ene-1-ethanol
    • p-Menta-1,8-dien-10-ol
    • p-menth-1,8-dien-9-ol
    • p-mentha-1,8-dien-10-ol
    • p-mentha-1,8-dien-9-ol
    • p-Mentha-1,8-diene-10-ol
    • p-Menthadien-1,8-dien-9-ol
    • p-Mentha-1,8(10)-dien-9-ol
    • 4-methyl-beta-methylene-3-cyclohexene-1-ethano
    • 1,8-p-Menthadien-10-ol
    • Inchi: 1S/C10H16O/c1-8-3-5-10(6-4-8)9(2)7-11/h3,10-11H,2,4-7H2,1H3
    • InChI Key: UIMAEYMKYMNCGW-UHFFFAOYSA-N
    • SMILES: CC1CCC(C(CO)=C)CC=1

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Density: 0.946±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 239.5±19.0 ºC (760 Torr),
  • Flash Point: 98.5±17.8 ºC,
  • Refractive Index: 1.495
  • Solubility: Slightly soluble (2.3 g/l) (25 º C),
  • PSA: 20.23
  • LogP: 2.28130
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